Cas no 1197236-65-9 (1-(3-Aminopropyl)imidazolidin-2-one;hydrochloride)
1-(3-Aminopropyl)imidazolidin-2-one;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-aminopropyl)imidazolidin-2-one;hydrochloride
- Z3235016560
- EN300-6729573
- AKOS015995760
- 1-(3-aminopropyl)imidazolidin-2-one hydrochloride
- 1197236-65-9
- 1-(3-Aminopropyl)imidazolidin-2-one;hydrochloride
-
- Inchi: 1S/C6H13N3O.ClH/c7-2-1-4-9-5-3-8-6(9)10;/h1-5,7H2,(H,8,10);1H
- InChI Key: QJULJMLNCQVFRK-UHFFFAOYSA-N
- SMILES: Cl.O=C1NCCN1CCCN
Computed Properties
- Exact Mass: 179.0825398g/mol
- Monoisotopic Mass: 179.0825398g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 126
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.4Ų
1-(3-Aminopropyl)imidazolidin-2-one;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6729573-0.05g |
1-(3-aminopropyl)imidazolidin-2-one hydrochloride |
1197236-65-9 | 95.0% | 0.05g |
$312.0 | 2025-03-13 | |
| Enamine | EN300-6729573-0.1g |
1-(3-aminopropyl)imidazolidin-2-one hydrochloride |
1197236-65-9 | 95.0% | 0.1g |
$466.0 | 2025-03-13 | |
| Enamine | EN300-6729573-0.25g |
1-(3-aminopropyl)imidazolidin-2-one hydrochloride |
1197236-65-9 | 95.0% | 0.25g |
$666.0 | 2025-03-13 | |
| Enamine | EN300-6729573-0.5g |
1-(3-aminopropyl)imidazolidin-2-one hydrochloride |
1197236-65-9 | 95.0% | 0.5g |
$1046.0 | 2025-03-13 | |
| Enamine | EN300-6729573-1.0g |
1-(3-aminopropyl)imidazolidin-2-one hydrochloride |
1197236-65-9 | 95.0% | 1.0g |
$1343.0 | 2025-03-13 | |
| Enamine | EN300-6729573-2.5g |
1-(3-aminopropyl)imidazolidin-2-one hydrochloride |
1197236-65-9 | 95.0% | 2.5g |
$2631.0 | 2025-03-13 | |
| Enamine | EN300-6729573-5.0g |
1-(3-aminopropyl)imidazolidin-2-one hydrochloride |
1197236-65-9 | 95.0% | 5.0g |
$3894.0 | 2025-03-13 | |
| Enamine | EN300-6729573-10.0g |
1-(3-aminopropyl)imidazolidin-2-one hydrochloride |
1197236-65-9 | 95.0% | 10.0g |
$5774.0 | 2025-03-13 | |
| 1PlusChem | 1P020KMT-50mg |
1-(3-aminopropyl)imidazolidin-2-onehydrochloride |
1197236-65-9 | 95% | 50mg |
$448.00 | 2023-12-26 | |
| 1PlusChem | 1P020KMT-100mg |
1-(3-aminopropyl)imidazolidin-2-onehydrochloride |
1197236-65-9 | 95% | 100mg |
$638.00 | 2023-12-26 |
1-(3-Aminopropyl)imidazolidin-2-one;hydrochloride Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 1-(3-Aminopropyl)imidazolidin-2-one;hydrochloride
Professional Introduction to 1-(3-Aminopropyl)imidazolidin-2-one Hydrochloride (CAS No. 1197236-65-9)
1-(3-Aminopropyl)imidazolidin-2-one hydrochloride, with the CAS number 1197236-65-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, often referred to as 1-(3-aminopropyl)imidazolidin-2-one hydrochloride, has garnered considerable attention due to its versatile applications in drug development and molecular biology research. The imidazolidinone ring system in this molecule provides a unique framework that can be modified to create various pharmacologically active derivatives, making it a valuable scaffold for medicinal chemists.
The chemical structure of 1-(3-aminopropyl)imidazolidin-2-one hydrochloride consists of an imidazolidinone core substituted with a 3-aminopropyl group, which enhances its reactivity and binding potential. The hydrochloride salt form improves the solubility and stability of the compound, making it more suitable for various applications in research and industrial settings. This compound has been widely studied for its potential in the development of new drugs targeting a range of diseases, including neurological disorders, inflammatory conditions, and infectious diseases.
In recent years, significant advancements have been made in understanding the pharmacological properties of 1-(3-aminopropyl)imidazolidin-2-one hydrochloride. Research has demonstrated that this compound can act as a precursor for the synthesis of more complex molecules with enhanced therapeutic efficacy. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. These findings have opened up new avenues for the development of novel therapeutic agents.
One of the most promising applications of 1-(3-aminopropyl)imidazolidin-2-one hydrochloride is in the field of drug discovery for neurological disorders. The imidazolidinone core is known to interact with various neurotransmitter systems, making it a potential candidate for treating conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. Recent studies have highlighted the compound's ability to modulate neurotransmitter release and receptor activity, which could lead to the development of new treatments for these debilitating conditions.
Furthermore, 1-(3-aminopropyl)imidazolidin-2-one hydrochloride has shown promise in the treatment of inflammatory diseases. Chronic inflammation is a key factor in many diseases, including arthritis, asthma, and autoimmune disorders. Research has indicated that this compound can inhibit inflammatory pathways by modulating the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that derivatives of this compound could be developed into anti-inflammatory drugs with fewer side effects compared to traditional NSAIDs.
The synthesis of 1-(3-aminopropyl)imidazolidin-2-one hydrochloride involves several key steps that require precise control over reaction conditions. The formation of the imidazolidinone ring is typically achieved through condensation reactions between appropriate precursors under controlled temperatures and pH conditions. The subsequent introduction of the 3-aminopropyl group is carried out using nucleophilic substitution reactions, which require careful selection of reagents and catalysts to ensure high yield and purity.
In industrial settings, large-scale production of 1-(3-aminopropyl)imidazolidin-2-one hydrochloride requires optimization for cost-effectiveness and scalability. Process chemists focus on developing efficient synthetic routes that minimize waste generation and maximize product yield. Additionally, quality control measures are implemented to ensure that the final product meets stringent regulatory standards for pharmaceutical use. These efforts are crucial for ensuring that researchers and pharmaceutical companies have access to high-quality materials for their studies.
The role of computational chemistry in the study of 1-(3-aminopropyl)imidazolidin-2-one hydrochloride cannot be overstated. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into the structure-property relationships of this compound. These techniques allow researchers to predict how different modifications to the molecule will affect its biological activity, helping to guide the design of more effective drug candidates.
Future research directions for 1-(3-aminopropyl)imidazolidin-2-one hydrochloride include exploring its potential in combination therapies and developing novel delivery systems to enhance its bioavailability. Combination therapies involve using multiple drugs together to achieve synergistic effects, which can lead to better treatment outcomes. Additionally, advances in drug delivery technologies such as nanotechnology offer new possibilities for improving how drugs are administered to patients.
In conclusion, 1-(3-Aminopropyl)imidazolidin-2-one Hydrochloride (CAS No. 1197236-65-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique chemical structure and versatile reactivity make it a valuable scaffold for creating novel therapeutic agents targeting various diseases. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing medical science.
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